Cas no 861586-10-9 (4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 861586-10-9
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD29762560
• CID: 4717827
• Update Time: 2025-05-20

4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD29762560
• Inchi： 1S/C7H9BrN2O2/c1-3-10-4(2)5(8)6(9-10)7(11)12/h3H2,1-2H3,(H,11,12)
• InChI Key： RCQUVIHWYWSLJR-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(CC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 55.1

Additional information on 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid

4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic Acid (CAS 861586-10-9): A Comprehensive Technical Overview

4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid (CAS 861586-10-9) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This brominated pyrazole derivative serves as a crucial building block in medicinal chemistry, particularly in the development of novel therapeutic agents. Its unique molecular structure combines a pyrazole core with both carboxylic acid and bromine functional groups, making it exceptionally versatile for various chemical transformations.

The growing interest in pyrazole-based compounds stems from their wide-ranging biological activities and applications in drug discovery. Researchers particularly value 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid for its potential as a precursor in synthesizing more complex molecules. Current trends in pharmaceutical chemistry emphasize the importance of such heterocyclic building blocks, as they often serve as key intermediates in creating molecules with improved pharmacokinetic properties and target specificity.

From a chemical perspective, 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid exhibits several noteworthy characteristics. The bromine atom at the 4-position provides an excellent site for further functionalization through various cross-coupling reactions, while the carboxylic acid group offers opportunities for amide bond formation or esterification. The ethyl and methyl substituents influence the compound's steric and electronic properties, affecting its reactivity and potential biological interactions.

The synthesis of 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step procedures starting from simpler pyrazole precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing commitment to green chemistry principles. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing and ensuring the quality of this compound.

In pharmaceutical applications, 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid has shown promise in several research areas. Its structural features make it particularly interesting for developing potential anti-inflammatory agents, kinase inhibitors, and other therapeutic compounds. The pyrazole scaffold is known to interact with various biological targets, and the specific substitution pattern in this compound may offer advantages in terms of target binding and metabolic stability.

The market for specialized heterocyclic compounds like 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid has expanded significantly in recent years, driven by increased pharmaceutical R&D activities and the growing demand for novel drug candidates. Suppliers of this compound typically offer it in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale development projects. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over time.

Recent advances in synthetic methodology have improved access to 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid, making it more readily available to researchers. The compound's compatibility with various reaction conditions and its potential for diverse chemical modifications continue to make it a valuable tool in medicinal chemistry. As drug discovery efforts become increasingly sophisticated, the demand for such well-characterized, high-quality building blocks is expected to grow.

Quality control is paramount when working with 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid, as impurities can significantly impact research outcomes. Reputable suppliers provide comprehensive analytical data, including purity assessments by HPLC and structural confirmation by NMR spectroscopy. Researchers should verify these specifications when sourcing the compound for sensitive applications.

From a regulatory perspective, 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid is generally classified as a research chemical, with its handling governed by standard laboratory safety protocols. While not considered highly hazardous, appropriate personal protective equipment should be used when handling the compound, and material safety data sheets should be consulted for specific safety information.

The future outlook for 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid appears promising, particularly as pharmaceutical companies continue to explore new therapeutic avenues. Its structural features align well with current trends in drug design, including the development of targeted therapies and personalized medicine approaches. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound will likely play an increasingly important role in medicinal chemistry research.

For researchers considering 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid for their projects, several factors should be considered. The compound's solubility characteristics (typically soluble in polar organic solvents but limited water solubility) may influence experimental design. Additionally, its stability under various conditions should be evaluated for specific applications. Many researchers find that the compound's versatility and well-defined reactivity profile make it an excellent choice for exploratory synthetic work.

In conclusion, 4-Bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid (CAS 861586-10-9) represents a valuable addition to the toolkit of medicinal chemists and researchers working in organic synthesis. Its combination of reactive functional groups and stable heterocyclic core provides numerous opportunities for chemical modification and biological evaluation. As the pharmaceutical industry continues to seek novel compounds with improved therapeutic profiles, intermediates like this brominated pyrazole derivative will remain essential for driving innovation in drug discovery and development.